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CAS No.: 24056-34-6

Cat. No.: B1315150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Hydroxycyclohexanecarbonitrile, a bifunctional cycloaliphatic compound, represents a

versatile scaffold of significant interest in synthetic organic chemistry and medicinal chemistry.

Its unique combination of a hydroxyl group and a nitrile moiety on a cyclohexane ring offers

multiple avenues for chemical modification, making it a valuable building block for the synthesis

of more complex molecules, including potential pharmaceutical intermediates. This technical

guide provides a comprehensive overview of the fundamental properties, detailed synthetic

protocols, spectroscopic characterization, and potential applications of 4-
hydroxycyclohexanecarbonitrile, with a particular focus on its relevance to drug discovery

and development.
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4-Hydroxycyclohexanecarbonitrile is a cycloaliphatic nitrile with the molecular formula

C₇H₁₁NO.[1] Its structure consists of a cyclohexane ring substituted with a hydroxyl (-OH)

group and a nitrile (-C≡N) group at the 1- and 4-positions, respectively. The presence of these

two functional groups imparts both polar and reactive characteristics to the molecule.

Molecular Formula and Weight
The fundamental molecular attributes of 4-hydroxycyclohexanecarbonitrile are summarized

in the table below.

Property Value Source

Molecular Formula C₇H₁₁NO PubChem[1]

Molecular Weight 125.17 g/mol PubChem[1]

Exact Mass 125.084063974 Da PubChem[1]

IUPAC Name
4-hydroxycyclohexane-1-

carbonitrile
PubChem[1]

CAS Number 24056-34-6 PubChem[1]

Stereoisomerism
4-Hydroxycyclohexanecarbonitrile exists as two geometric isomers: cis and trans. The

spatial arrangement of the hydroxyl and nitrile groups relative to the plane of the cyclohexane

ring dictates the isomer. In the cis isomer, both substituents are on the same side of the ring,

while in the trans isomer, they are on opposite sides. This stereoisomerism is a critical

consideration in synthetic strategies and in the biological activity of its derivatives, as the three-

dimensional structure of a molecule is paramount in its interaction with biological targets.

Synthesis of 4-Hydroxycyclohexanecarbonitrile
The most common and efficient laboratory-scale synthesis of 4-
hydroxycyclohexanecarbonitrile involves the reduction of 4-oxocyclohexanecarbonitrile. This

method is favored for its high yield and the ready availability of the starting material.
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Synthetic Pathway: Reduction of 4-
Oxocyclohexanecarbonitrile
The synthesis proceeds via the reduction of the ketone functionality of 4-

oxocyclohexanecarbonitrile using a mild reducing agent such as sodium borohydride (NaBH₄).

The causality behind this choice of reagent lies in its chemoselectivity; NaBH₄ readily reduces

ketones and aldehydes without affecting the more resistant nitrile group.

4-Oxocyclohexanecarbonitrile

Reduction ReactionSodium Borohydride (NaBH4)

Methanol (Solvent)

4-Hydroxycyclohexanecarbonitrile
(cis/trans mixture)

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Hydroxycyclohexanecarbonitrile.

Detailed Experimental Protocol
The following protocol is a self-validating system for the synthesis of 4-
hydroxycyclohexanecarbonitrile, adapted from established procedures.

Materials:

4-Oxocyclohexanecarbonitrile

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Aqueous ammonium chloride (NH₄Cl) solution
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Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

In a 250 mL round-bottom flask, dissolve 10 g (81.20 mmol) of 4-oxocyclohexanecarbonitrile

in 100 mL of methanol under an inert atmosphere (e.g., nitrogen).

Cool the solution to 0 °C using an ice-water bath.

Slowly add 1.52 g (40.18 mmol) of sodium borohydride to the stirred solution in portions.

(Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent a

rapid evolution of hydrogen gas).

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1 hour.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Upon completion, quench the reaction by the slow addition of 20 mL of saturated aqueous

ammonium chloride solution to decompose the excess sodium borohydride.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 100 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to yield 4-
hydroxycyclohexanecarbonitrile as a colorless oil (expected yield: ~99%).
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The structural elucidation of 4-hydroxycyclohexanecarbonitrile is confirmed through various

spectroscopic techniques. Below is a summary of the expected spectral data.

Infrared (IR) Spectroscopy
The IR spectrum of 4-hydroxycyclohexanecarbonitrile will exhibit characteristic absorption

bands for its key functional groups.

O-H Stretch: A broad band in the region of 3600-3200 cm⁻¹ is indicative of the hydroxyl

group, with the broadening resulting from hydrogen bonding.

C-H Stretch: Absorptions in the 3000-2850 cm⁻¹ range correspond to the C-H stretching

vibrations of the cyclohexane ring.

C≡N Stretch: A sharp, medium-intensity peak around 2250-2200 cm⁻¹ is a characteristic

signal for the nitrile group.

C-O Stretch: A band in the 1260-1000 cm⁻¹ region signifies the C-O stretching of the alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide information on the chemical environment of

the hydrogen atoms. The signals for the cyclohexane ring protons will appear as complex

multiplets in the upfield region (typically 1.0-2.5 ppm). The proton attached to the carbon

bearing the hydroxyl group (CH-OH) will resonate further downfield, and its chemical shift will

be dependent on the solvent and concentration. The proton on the carbon adjacent to the nitrile

group will also be shifted downfield.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in

the molecule. The carbon of the nitrile group (C≡N) is expected to appear in the 115-125 ppm

range. The carbon attached to the hydroxyl group (C-OH) will resonate around 60-75 ppm. The

remaining cyclohexane carbons will have signals in the 20-45 ppm region.

Mass Spectrometry
Mass spectrometry will confirm the molecular weight of the compound. The molecular ion peak

([M]⁺) would be observed at an m/z of 125. Fragmentation patterns would likely involve the loss

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of water ([M-H₂O]⁺) from the molecular ion, as well as other characteristic cleavages of the

cyclohexane ring.

Applications in Drug Discovery and Development
While 4-hydroxycyclohexanecarbonitrile itself is not an active pharmaceutical ingredient, its

structural motifs are present in various biologically active molecules, making it a valuable

starting material for medicinal chemistry campaigns.

The Cyclohexane Scaffold
The cyclohexane ring is a common scaffold in drug design. It provides a three-dimensional

framework that can orient functional groups in specific spatial arrangements to optimize

interactions with biological targets. Its conformational flexibility, primarily through chair-boat

interconversions, allows for the fine-tuning of ligand binding.

The Nitrile Group as a Pharmacophore
The nitrile group is a versatile functional group in medicinal chemistry. It can act as a hydrogen

bond acceptor and a bioisostere for a carbonyl group. In some cases, the nitrile can form

covalent bonds with enzymatic targets, leading to potent and irreversible inhibition.

Potential as a Synthetic Intermediate
The bifunctional nature of 4-hydroxycyclohexanecarbonitrile allows for a wide range of

chemical transformations.

The hydroxyl group can be oxidized to a ketone, esterified, or etherified to introduce new

functionalities.

The nitrile group can be hydrolyzed to a carboxylic acid or a primary amide, or reduced to a

primary amine.

This dual reactivity enables the synthesis of diverse libraries of compounds for high-throughput

screening in drug discovery programs. For instance, the conversion of the nitrile to an amine

and the hydroxyl to other functionalities can lead to the creation of novel amino-alcohol

structures, which are privileged motifs in many therapeutic agents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroxyl Group Reactions Nitrile Group Reactions

4-Hydroxycyclohexanecarbonitrile

Oxidation Esterification Etherification Hydrolysis (Acid) Hydrolysis (Amide) Reduction

4-Oxocyclohexanecarbonitrile Ester Derivative Ether Derivative 4-Hydroxycyclohexanecarboxylic Acid 4-Hydroxycyclohexanecarboxamide 4-(Aminomethyl)cyclohexanol

Click to download full resolution via product page

Caption: Potential synthetic transformations of 4-Hydroxycyclohexanecarbonitrile.

Safety and Handling
4-Hydroxycyclohexanecarbonitrile is a chemical that should be handled with appropriate

safety precautions in a laboratory setting.

Hazard Identification
Based on available safety data, 4-hydroxycyclohexanecarbonitrile is classified with the

following hazards:

Harmful if swallowed (H302)[1]

Harmful in contact with skin (H312)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1]
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Recommended Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion
4-Hydroxycyclohexanecarbonitrile is a synthetically accessible and versatile building block

with significant potential for applications in organic synthesis and drug discovery. Its

bifunctional nature, coupled with the desirable properties of the cyclohexane scaffold, makes it

an attractive starting material for the generation of diverse molecular architectures. A thorough

understanding of its synthesis, properties, and reactivity is essential for researchers and

scientists aiming to leverage this compound in their research and development endeavors. The

protocols and data presented in this guide provide a solid foundation for the safe and effective

use of 4-hydroxycyclohexanecarbonitrile in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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